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Compound of Interest

Compound Name: Metol

Cat. No.: B052040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the alternative names, chemical

properties, and synthesis routes for Metol. The information is intended to assist researchers,

scientists, and professionals in drug development and other chemical industries in accurately

identifying and referencing this compound in scientific literature and commercial contexts.

Introduction to Metol
Metol is the common trade name for the sulfate salt of N-methyl-p-aminophenol, with the

chemical formula [HOC₆H₄NH₂(CH₃)]₂HSO₄.[1] It is a colorless, light-sensitive crystalline solid

widely known for its application as a developing agent in black and white photography.[1][2][3]

Its ability to reduce silver halides to metallic silver has made it a staple in photographic

processes for over a century.[4][5] Beyond photography, Metol and its parent compound, N-

methyl-p-aminophenol, are utilized in organic synthesis as mild reducing agents, in the

manufacture of dyes, and have been investigated for various applications in material science

and analytical chemistry.[4][6]

The compound was discovered in 1891 by Alfred Bogisch and subsequently introduced as a

developing agent by the chemical company Julius Hauff.[1][5] Aktien-Gesellschaft fuer

Anilinfabrikation (AGFA) later marketed the compound under the trade name Metol, which

became the most common name, alongside Eastman Kodak's trade name, Elon.[5]
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Nomenclature and Synonyms
The diverse applications and long history of Metol have led to a wide array of names in

chemical literature, patents, and commercial products. These names range from systematic

IUPAC names to common synonyms and various trade names. Understanding this

nomenclature is critical for comprehensive literature reviews and accurate substance

identification.

A logical breakdown of Metol's nomenclature is presented in the diagram below.

Systematic & Formal Names

Common & Chemical Names

Trade Names

bis(4-(methylamino)phenol);
sulfuric acid

N-methyl-p-aminophenol sulfate

4-(methylamino)phenol sulfate (2:1)

Metolp-Methylaminophenol sulfate

Monomethyl-p-aminophenol hemisulfate

Elon

  (Major Alternative)

Pictol, Rhodol, Genol, Satrapol, etc.

Click to download full resolution via product page

Figure 1. Logical relationship of Metol's nomenclature.

The following table summarizes the various alternative names and synonyms for Metol found

in chemical literature.

Table 1: Alternative Names and Synonyms for Metol
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Category Name

IUPAC Name 4-(methylamino)phenol sulfate[1]

bis(4-(methylamino)phenol);sulfuric acid[7]

Systematic/Formal Names N-methyl-p-aminophenol sulfate[1][4]

p-(methylamino)phenol sulfate[1][5]

monomethyl-p-aminophenol hemisulfate[1][5]

4-(Methylamino)phenol hemisulfate[7]

Bis(4-hydroxy-N-methylanilinium) sulphate[3][7]

Phenol, 4-(methylamino)-, sulfate salt (2:1)[7]

Common Synonyms p-Methylaminophenolsulfate[7]

Paramethylaminophenol sulfate[7]

Methyl-p-aminophenol sulfate[7]

Trade Names Metol[1][7]

Elon (Kodak trade name)[1][2][7]

Pictol[1][4][7]

Rhodol[1][4][5]

Genol[1][2]

Satrapol[1][4][5]

Photol[1][4][7]

Graphol[2][7]

Enel[1][4][5]

Viterol[1][4][5]

Scalol[1][4][5]

Armol[7]
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Category Name

Metatyl[7]

Planetol[7]

| | Verol[7] |

Note: The names can refer to the sulfate salt (Metol, CAS 55-55-0) or the free base parent

compound, N-methyl-p-aminophenol (CAS 150-75-4). Context in the literature is key to

differentiation.

Chemical and Physical Data
Quantitative identifiers are essential for unambiguous identification in a laboratory or

procurement setting.

Table 2: Chemical Identifiers and Properties of Metol

Property Value

CAS Number 55-55-0 (for the 2:1 sulfate salt)[1][2][7]

Parent CAS Number
150-75-4 (for N-methyl-p-aminophenol free

base)

Molecular Formula (C₇H₉NO)₂·H₂SO₄ or C₁₄H₂₀N₂O₆S[3][4][7]

Molar Mass 344.38 g/mol [1][4]

Appearance
Off-white to slightly gray crystalline

solid/powder[4][7]

Melting Point ~260 °C (decomposes)[1]

Solubility
Soluble in water; slightly soluble in alcohol;

insoluble in ether.[2][4]

SMILES
CNC1=CC=C(C=C1)O.CNC1=CC=C(C=C1)O.

OS(=O)(=O)O[3][7]
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| InChI Key | ZVNPWFOVUDMGRP-UHFFFAOYSA-N[3][7] |

Experimental Protocols: Synthesis of N-methyl-p-
aminophenol
Metol is the sulfate salt of N-methyl-p-aminophenol. The industrial synthesis primarily focuses

on the creation of the parent compound, N-methyl-p-aminophenol, which is then treated with

sulfuric acid. The literature describes several viable manufacturing routes.

The diagram below illustrates the main synthesis pathways.
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Hydroquinone

Reaction

MethylamineN-(4-hydroxyphenyl)glycine
(Glycin)

Decarboxylation

4-Aminophenol

Methylation

N-methyl-p-aminophenol

Sulfation
(+ H₂SO₄)

Metol
([HOC₆H₄NH₂(CH₃)]₂HSO₄)

  Heat in
alcoholic solution

  Heat in
aliphatic ketone

Click to download full resolution via product page

Figure 2. Primary synthesis routes for Metol.

Key Methodologies:

Reaction of Hydroquinone with Methylamine:
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Principle: This method involves the direct reaction of hydroquinone with an alcoholic

solution of methylamine.

Protocol: Hydroquinone is heated with methylamine in an alcoholic solution, typically at

temperatures between 200-250 °C. This aminating reaction substitutes one of the hydroxyl

groups of hydroquinone with a methylamino group to yield N-methyl-p-aminophenol.[1]

Decarboxylation of N-4-hydroxyphenylglycine (Glycin):

Principle: N-methyl-p-aminophenol can be produced via the decarboxylation of N-4-

hydroxyphenylglycine, a photographic developing agent also known as Glycin.

Protocol: The industrial synthesis involves heating N-(4-hydroxyphenyl)glycine to an

elevated temperature in the presence of an aliphatic ketone solvent, such as

cyclohexanone. The heat facilitates the removal of a carboxyl group as carbon dioxide,

yielding the desired product.[1]

Methylation of 4-Aminophenol:

Principle: This route involves the direct methylation of the amino group of 4-aminophenol.

Protocol: 4-Aminophenol, often as a hydrochloride salt, is treated with a methylating agent

to introduce a methyl group onto the nitrogen atom.[1] This method provides a direct

pathway to the target molecule from a readily available precursor.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. n-Methyl-p-aminophenol | C7H9NO | CID 5931 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,6-Dioxaspiro(4.4)nonan-2,7-dion – Wikipedia [de.wikipedia.org]

3. CN103570506B - Preparation method of hydroquinone - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-aminophenol
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-aminophenol
https://www.benchchem.com/product/b052040?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyl-4-aminophenol
https://de.wikipedia.org/wiki/1,6-Dioxaspiro(4.4)nonan-2,7-dion
https://patents.google.com/patent/CN103570506B/en
https://patents.google.com/patent/CN103570506B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. electronicsandbooks.com [electronicsandbooks.com]

5. CN103772217A - Preparation method of p-aminophenol - Google Patents
[patents.google.com]

6. pubs.acs.org [pubs.acs.org]

7. 1,6-Dioxaspiro(4.4)nonane-2,7-dione - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Comprehensive Guide to the Nomenclature of Metol
for Chemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052040#alternative-names-for-metol-in-chemical-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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